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This technical guide provides a comprehensive overview of the electronic configuration of

atomic nitrogen, detailing its ground state, excited states, and the fundamental principles

governing its electronic structure. This document synthesizes theoretical principles with

experimental data, offering a robust resource for professionals in scientific research and

development.

Ground State Electronic Configuration
Atomic nitrogen (N), with an atomic number (Z) of 7, possesses seven electrons. In its ground

state, these electrons occupy the lowest available energy orbitals as dictated by the Aufbau

principle, the Pauli exclusion principle, and Hund's rule. The complete electronic configuration

is 1s²2s²2p³.[1][2] The shell structure is 2, 5.[3]

The distribution of electrons in the outermost shell, the valence shell (n=2), is of particular

chemical significance. The two electrons in the 2s orbital are paired, while the three electrons in

the 2p orbitals occupy separate degenerate orbitals (pₓ, pᵧ, p₂) with parallel spins, in

accordance with Hund's rule.[1] This results in three unpaired electrons, contributing to

nitrogen's characteristic reactivity and its ability to form multiple covalent bonds. The ground

state is described by the term symbol ⁴S°₃/₂.[4]

A logical diagram illustrating the electron filling order for the ground state of atomic nitrogen is

presented below.
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Caption: Logical workflow for determining the ground state electronic configuration of nitrogen.

Quantitative Data
The electronic structure of nitrogen is quantitatively described by its ionization energies,

electron affinity, and orbital binding energies. These parameters are crucial for predicting

chemical behavior and are summarized in the tables below.

Ionization Energies
The ionization energy is the minimum energy required to remove an electron from a gaseous

atom or ion. The successive ionization energies of nitrogen are provided in Table 1. The large

jump in energy after the fifth ionization corresponds to the removal of core electrons from the

filled 1s shell.
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Table 1: Successive Ionization Energies of

Atomic Nitrogen

Ionization State Ionization Energy (eV)[4]

N → N⁺ + e⁻ 14.5341

N⁺ → N²⁺ + e⁻ 29.6013

N²⁺ → N³⁺ + e⁻ 47.44924

N³⁺ → N⁴⁺ + e⁻ 77.4735

N⁴⁺ → N⁵⁺ + e⁻ 97.8901

N⁵⁺ → N⁶⁺ + e⁻ 552.06741

N⁶⁺ → N⁷⁺ + e⁻ 667.0461377

Electron Affinity and Orbital Binding Energies
Electron affinity is the energy change that occurs when an electron is added to a neutral atom.

The electron binding energies correspond to the energy required to remove an electron from a

specific atomic orbital, as determined experimentally.

Table 2: Electron Affinity and Orbital Binding

Energies for Atomic Nitrogen

Parameter Energy (eV)

Electron Affinity (N + e⁻ → N⁻) -0.07 ± 0.02[5]

1s Orbital Binding Energy 409.9[6]

2s Orbital Binding Energy 37.3[6]

Excited Electronic States
When an atom absorbs energy, an electron can be promoted to a higher energy orbital,

resulting in an excited state. These states are transient and will decay back to the ground state,

emitting photons in the process. The NIST Atomic Spectra Database provides a comprehensive
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list of observed energy levels for neutral atomic nitrogen (N I). A selection of low-lying excited

states is presented in Table 3.

For example, a common excited state involves the promotion of a 2s electron to the 2p

subshell, resulting in the configuration 1s²2s¹2p⁴. Another possibility is the excitation of a 2p

electron to the next principal energy level, such as 1s²2s²2p²3s¹.[7]

Table 3: Selected

Excited State Energy

Levels of Neutral

Nitrogen (N I)

Configuration Term J Level (cm⁻¹)[8]

2s²2p³ ⁴S° 3/2 0.000

2s²2p³ ²D° 5/2 19224.464

3/2 19233.177

2s²2p³ ²P° 1/2 28838.920

3/2 28839.306

2s²2p²(³P)3s ⁴P 1/2 83284.070

3/2 83317.830

5/2 83364.620

2s2p⁴ ⁴P 5/2 88107.260

Experimental Determination Methodologies
The electronic configuration of atomic nitrogen is determined through various spectroscopic

techniques. These methods provide direct experimental evidence for the quantized nature of

atomic energy levels.

Atomic Emission Spectroscopy (AES)
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Principle: In AES, a sample of nitrogen gas is subjected to a high-energy source, such as an

electrical discharge or plasma, which excites the nitrogen atoms.[9] As the excited electrons

relax to lower energy states, they emit photons of specific wavelengths, creating an emission

spectrum. The discrete lines in this spectrum correspond to the energy differences between

electronic states.

Methodology:

Sample Excitation: Atomic nitrogen is typically generated and excited in a low-pressure

environment using a high-voltage AC or DC capillary discharge tube or a microwave-induced

plasma source.[9][10]

Light Collection: The light emitted from the discharge is collected and focused into a

spectrometer. This can be done using lenses and fiber optic cables.[11]

Spectral Analysis: A spectrometer, such as a Czerny-Turner monochromator, disperses the

light by wavelength.

Detection: A detector, like a charge-coupled device (CCD), records the intensity of light at

each wavelength, generating the emission spectrum.

Data Interpretation: The wavelengths of the observed spectral lines are measured and used

to calculate the energy of the electronic transitions. By comparing these energies to

theoretical models and known transitions, the energy levels and thus the electronic

configurations can be deduced.

Photoelectron Spectroscopy (PES)
Principle: PES is based on the photoelectric effect and provides a direct measurement of

electron binding energies.[12] A sample is irradiated with high-energy photons (typically UV or

X-rays), causing electrons to be ejected. The kinetic energy of these ejected photoelectrons is

measured. By conserving energy, the binding energy of the electron in the atom can be

determined:

Ebinding = Ephoton - Ekinetic

Methodology:
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Sample Preparation: A source of atomic nitrogen is required. This can be achieved through

methods such as microwave discharge of N₂ gas.

Ionization: The atomic nitrogen sample is irradiated with a monochromatic source of high-

energy photons, such as those from a synchrotron or an X-ray tube (e.g., Al Kα source).[3]

Energy Analysis: The ejected photoelectrons travel into an electron energy analyzer (e.g., a

hemispherical analyzer), which separates them based on their kinetic energy.[12]

Detection: An electron detector counts the number of electrons at each kinetic energy.

Data Interpretation: The resulting spectrum is a plot of electron count versus binding energy.

Each peak in the spectrum corresponds to the ionization of a specific atomic orbital (e.g., 1s,

2s, 2p). The area under each peak is proportional to the number of electrons in that orbital.

The PES spectrum for nitrogen shows distinct peaks corresponding to the 1s, 2s, and 2p

orbitals, confirming the 1s²2s²2p³ configuration.[2]

Below is a generalized workflow for experimental determination of electronic structure.
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Caption: Generalized experimental workflows for determining electronic structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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